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Compound of Interest

Compound Name: VUF14862

Cat. No.: B15610251

For researchers and drug development professionals, ensuring safe handling and disposal of
novel compounds like VUF14862 is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure
laboratory environment.

While a specific Safety Data Sheet (SDS) for VUF14862, a photoswitchable antagonist of the
histamine H3 receptor (H3R), is not publicly available, safety protocols can be established
based on the hazardous properties of its core chemical structure, particularly the
photoswitchable azobenzene moiety. Azobenzene is classified as a hazardous substance and
requires careful handling to minimize exposure and environmental impact.[1][2][3]

Personal Protective Equipment (PPE) and Engineering
Controls

Proper PPE and engineering controls are the first line of defense against chemical exposure.
For handling VUF14862, the following should be considered standard practice.
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Control Type

Recommendation

Rationale

Engineering Controls

All weighing, reconstitution,
and aliquoting of VUF14862

To prevent inhalation of dust or

Fume Hood )
should be performed in a aerosols.
certified chemical fume hood.
o Ensure adequate general To minimize background levels
Ventilation

laboratory ventilation.

of airborne contaminants.

Personal Protective Equipment

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.

To protect eyes from splashes

or dust.

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Discard and

replace if contaminated.

To prevent skin contact.

Body Protection

A lab coat should be worn at

all times.

To protect skin and clothing

from contamination.

Respiratory Protection

For operations with a high
potential for aerosolization, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation if
engineering controls are

insufficient.

Chemical and Physical Hazard Data

The following table summarizes the known hazards associated with azobenzene, which is likely

to be a key structural component of VUF14862. These hazards should be considered when

handling VUF14862.
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Hazard Category

Description

Precautionary Statements

Acute Toxicity

Harmful if swallowed or
inhaled.[3]

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wash thoroughly after
handling.

Carcinogenicity

May cause cancer.[3]

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

Mutagenicity

Suspected of causing genetic
defects.[3]

Obtain special instructions

before use.

Specific Target Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.[3]

Do not breathe dust/fume.

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects.[2][3]

Avoid release to the

environment.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposing of VUF14862 is crucial for laboratory

safety and environmental protection.

Step-by-Step Handling and Experimental Workflow

A typical experimental workflow involving a photoswitchable ligand like VUF14862 requires

careful planning and execution. The following diagram illustrates a generalized workflow from

compound preparation to data analysis.
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Caption: Generalized experimental workflow for handling VUF14862.

Disposal Plan

Proper disposal of VUF14862 and any contaminated materials is critical to prevent
environmental contamination.
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Waste Type Collection Procedure Disposal Method

Collect in a designated, sealed  Dispose of through your

Solid Waste container labeled "Hazardous institution's hazardous waste
Chemical Waste." management program.
Collect all agueous solutions Dispose of through your
Liquid Waste containing VUF14862 in a institution's hazardous waste
labeled, sealed container. management program.
Dispose of in a designated Dispose of through your
Contaminated Sharps sharps container for chemical institution's hazardous waste
contamination. management program.
Dispose of in its original Dispose of through your
Unused Compound container or a properly labeled institution's hazardous waste
waste container. management program.

VUF14862 Mechanism and Signaling Pathway

VUF14862 is an antagonist of the histamine H3 receptor (H3R), a G protein-coupled receptor
(GPCR). As a photoswitchable antagonist, its ability to block the receptor can be controlled by
light. The H3R is primarily coupled to the Gai/o subunit, which inhibits adenylyl cyclase, leading
to a decrease in intracellular cAMP levels.[4] The receptor can also signal through other
pathways, such as the MAPK/ERK pathway.[5]

The following diagram illustrates the primary signaling pathway of the histamine H3 receptor.

Cytoplasm

@ oooooooooo o ! @ ““““““““ N o= g Gene Srpressen ‘

Inhibition o, Lo

Click to download full resolution via product page

Caption: Simplified signaling pathway of the histamine H3 receptor.
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By following these safety and handling guidelines, researchers can minimize risks and ensure
the responsible use of VUF14862 in their experiments. Always consult your institution's
environmental health and safety department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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